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Compound of Interest

Compound Name: EPZ-4777

Cat. No.: B1398500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive protocol for the preparation, storage, and

handling of stock solutions of EPZ-4777, a potent and selective inhibitor of the histone

methyltransferase DOT1L. Adherence to these guidelines is crucial for ensuring the accuracy,

reproducibility, and validity of experimental results in cancer research and other relevant fields.

The following sections detail the necessary materials, a step-by-step procedure for stock

solution preparation, and recommendations for storage to maintain compound integrity.

Compound Information
EPZ-4777 is a small molecule inhibitor of DOT1L (Disruptor of Telomeric Silencing 1-Like), an

enzyme that methylates histone H3 on lysine 79 (H3K79).[1] Dysregulation of DOT1L activity is

implicated in certain types of leukemia, particularly those with MLL gene rearrangements. EPZ-
4777 has been shown to selectively kill cells with these translocations by inhibiting H3K79

methylation and blocking the expression of leukemogenic genes.[1]

Quantitative Data Summary
For accurate and reproducible experiments, it is essential to use precise information regarding

the physicochemical properties of EPZ-4777. The following table summarizes key quantitative
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data from various suppliers. Researchers should always refer to the Certificate of Analysis

provided with their specific batch of the compound.

Parameter Value Source(s) Notes

Molecular Weight (

g/mol )
539.67

R&D Systems, Selleck

Chemicals, Tocris

Batch-specific

molecular weights

may vary due to

hydration.[2]

540.66 MedchemExpress

Always use the value

from the lot-specific

Certificate of Analysis.

Chemical Formula C₂₈H₄₁N₇O₄
R&D Systems, Selleck

Chemicals, Tocris

C₂₇H₄₀N₈O MedchemExpress

Solubility in DMSO
Up to 100 mM (53.97

mg/mL)

R&D Systems, Selleck

Chemicals, Tocris

Use fresh, high-quality

DMSO as moisture

can reduce solubility.

[3]

Solubility in Ethanol
Up to 100 mM (53.97

mg/mL)
R&D Systems, Tocris

Water Solubility Insoluble Selleck Chemicals

Storage of Solid -20°C
R&D Systems, Selleck

Chemicals, Tocris

Can be stored for up

to 3 years at this

temperature.[3]

Storage of Stock

Solution

-80°C (up to 1 year in

solvent)
Selleck Chemicals

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

-20°C (up to 1 month

in solvent)
Selleck Chemicals

For short-term

storage.
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Materials
EPZ-4777 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of EPZ-4777 in DMSO. This

is a common starting concentration for subsequent dilutions for in vitro experiments.

Calculations:

Before weighing, calculate the required mass of EPZ-4777 and the volume of DMSO.

To calculate the mass (in mg) for a desired volume of a 10 mM solution:

Mass (mg) = 10 mM * Molecular Weight ( g/mol ) * Volume (L)

Example for 1 mL (0.001 L) of a 10 mM solution using a MW of 539.67 g/mol :

Mass (mg) = 10 * 539.67 * 0.001 = 5.40 mg

To calculate the volume of DMSO (in mL) required for a given mass of EPZ-4777 to make a

10 mM solution:

Volume (mL) = (Mass (mg) / Molecular Weight ( g/mol )) / 10 * 1000

Example for 5.40 mg of EPZ-4777:
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Volume (mL) = (5.40 / 539.67) / 10 * 1000 = 1.00 mL

Procedure:

Acclimatization: Allow the vial of EPZ-4777 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of EPZ-4777 powder into the tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the EPZ-4777 powder.

Dissolution: Close the tube tightly and vortex thoroughly for several minutes until the powder

is completely dissolved. A clear solution should be obtained. Gentle warming (e.g., in a 37°C

water bath for a few minutes) can aid dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in sterile cryovials.[3] Store the aliquots at

-80°C for long-term storage (up to one year) or at -20°C for short-term storage (up to one

month).[3]
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Caption: Simplified signaling pathway showing EPZ-4777 inhibiting DOT1L.
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Caption: Workflow for preparing an EPZ-4777 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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